3-(4-((E)-2-[4-(Dibutylamino)phenyl]ethenyl)-1-pyridiniumyl)-1-propanesulfonate
3-(4-((E)-2-[4-(Dibutylamino)phenyl]ethenyl)-1-pyridiniumyl)-1-propanesulfonate
Brand Name:
Vulcanchem
CAS No.:
123334-04-3
VCID:
VC0173108
InChI:
InChI=1S/C24H34N2O3S.H2O/c1-3-5-17-26(18-6-4-2)24-12-10-22(11-13-24)8-9-23-14-19-25(20-15-23)16-7-21-30(27,28)29;/h8-15,19-20H,3-7,16-18,21H2,1-2H3;1H2
SMILES:
CCCCN(CCCC)C1=CC=C(C=C1)C=CC2=CC=[N+](C=C2)CCCS(=O)(=O)[O-].O
Molecular Formula:
C24H36N2O4S
Molecular Weight:
448.6 g/mol
3-(4-((E)-2-[4-(Dibutylamino)phenyl]ethenyl)-1-pyridiniumyl)-1-propanesulfonate
CAS No.: 123334-04-3
Main Products
VCID: VC0173108
Molecular Formula: C24H36N2O4S
Molecular Weight: 448.6 g/mol
![3-(4-((E)-2-[4-(Dibutylamino)phenyl]ethenyl)-1-pyridiniumyl)-1-propanesulfonate - 123334-04-3](/images/no_structure.jpg)
| CAS No. | 123334-04-3 |
|---|---|
| Product Name | 3-(4-((E)-2-[4-(Dibutylamino)phenyl]ethenyl)-1-pyridiniumyl)-1-propanesulfonate |
| Molecular Formula | C24H36N2O4S |
| Molecular Weight | 448.6 g/mol |
| IUPAC Name | 3-[4-[(E)-2-[4-(dibutylamino)phenyl]ethenyl]pyridin-1-ium-1-yl]propane-1-sulfonate;hydrate |
| Standard InChI | InChI=1S/C24H34N2O3S.H2O/c1-3-5-17-26(18-6-4-2)24-12-10-22(11-13-24)8-9-23-14-19-25(20-15-23)16-7-21-30(27,28)29;/h8-15,19-20H,3-7,16-18,21H2,1-2H3;1H2 |
| Standard InChIKey | UGHHOCUKBXAJJI-UHFFFAOYSA-N |
| Isomeric SMILES | CCCCN(CCCC)C1=CC=C(C=C1)/C=C/C2=CC=[N+](C=C2)CCCS(=O)(=O)[O-].O |
| SMILES | CCCCN(CCCC)C1=CC=C(C=C1)C=CC2=CC=[N+](C=C2)CCCS(=O)(=O)[O-].O |
| Canonical SMILES | CCCCN(CCCC)C1=CC=C(C=C1)C=CC2=CC=[N+](C=C2)CCCS(=O)(=O)[O-].O |
| PubChem Compound | 20055600 |
| Last Modified | Nov 11 2021 |
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